Cas no 2639450-18-1 (4-(aminomethyl)-2-oxabicyclo2.2.2octan-1-ylmethanamine)

• Product Name: 4-(aminomethyl)-2-oxabicyclo2.2.2octan-1-ylmethanamine
• CAS No: 2639450-18-1
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 5643683
• PubChem ID: 165899000
• Update Time: 2025-11-06

4-(aminomethyl)-2-oxabicyclo2.2.2octan-1-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2639450-18-1
• [4-(aminomethyl)-2-oxabicyclo[2.2.2]octan-1-yl]methanamine
• EN300-27782931
• 4-(aminomethyl)-2-oxabicyclo2.2.2octan-1-ylmethanamine

• Inchi： 1S/C9H18N2O/c10-5-8-1-3-9(6-11,4-2-8)12-7-8/h1-7,10-11H2
• InChI Key： VXGPAVWSUUVLCG-UHFFFAOYSA-N
• SMILES： O1CC2(CN)CCC1(CN)CC2

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 61.3Ų

Additional information on 4-(aminomethyl)-2-oxabicyclo2.2.2octan-1-ylmethanamine

Comprehensive Overview of 4-(aminomethyl)-2-oxabicyclo[2.2.2]octan-1-ylmethanamine (CAS No. 2639450-18-1)

The compound 4-(aminomethyl)-2-oxabicyclo[2.2.2]octan-1-ylmethanamine (CAS No. 2639450-18-1) is a bicyclic organic molecule featuring both aminomethyl and methanamine functional groups. Its unique 2-oxabicyclo[2.2.2]octane scaffold makes it a valuable intermediate in pharmaceutical and material science research. This structure is particularly notable for its rigidity and potential applications in drug design, where it may serve as a bioisostere for aromatic rings or other cyclic systems.

In recent years, the demand for specialty chemicals like 4-(aminomethyl)-2-oxabicyclo[2.2.2]octan-1-ylmethanamine has surged due to its relevance in peptide mimetics and small-molecule therapeutics. Researchers are exploring its utility in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, aligning with trends in precision medicine. The compound’s bridged bicyclic framework also attracts interest in polymer chemistry, where it could enhance thermal stability or mechanical properties.

Synthetic routes to CAS No. 2639450-18-1 often involve ring-closing metathesis or catalytic hydrogenation, methods frequently searched by chemists optimizing green chemistry protocols. Its water solubility and amine reactivity further make it a candidate for bioconjugation techniques, a hot topic in antibody-drug conjugates (ADCs) development. These attributes position the compound as a versatile building block for high-value applications.

From an industrial perspective, 4-(aminomethyl)-2-oxabicyclo[2.2.2]octan-1-ylmethanamine is gaining traction in catalysis and ligand design, addressing queries about sustainable synthesis. Its potential role in CO2 capture materials—another trending topic—highlights its cross-disciplinary appeal. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its purity, a critical factor for QC/QA processes in GMP manufacturing.

In summary, CAS No. 2639450-18-1 exemplifies innovation in structural chemistry, bridging gaps between academia and industry. Its adaptability to AI-driven drug discovery tools and machine learning-assisted property prediction models underscores its future-proof potential, answering frequent searches on next-gen chemical entities.